Cas no 1379812-12-0 (tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate)

Tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its functionalized azetidine scaffold. The nitromethylidene group enhances reactivity, enabling efficient participation in Michael additions, cycloadditions, and other C–C bond-forming reactions. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. This compound is useful in medicinal chemistry for constructing constrained heterocycles and peptidomimetics, offering improved metabolic stability and conformational control. Its well-defined reactivity profile makes it a valuable building block for the development of pharmaceuticals and agrochemicals.

tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate structure

1379812-12-0 structure

Product Name:tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate

CAS No:1379812-12-0

MF:C₉H₁₄N₂O₄

MW:214.218462467194

MDL:MFCD20486581

CID:2094131

PubChem ID:71669235

Update Time:2025-06-08

tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(nitromethylene)azetidine-1-carboxylate
- 2-Methyl-2-propanyl 3-(nitromethylene)-1-azetidinecarboxylate
- tert-Butyl 3-(nitromethylene)-azetidine-1-carboxylate
- tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate
- SY321078
- DTXSID801149706
- 1-Boc-3-(nitromethylene)azetidine
- DB-389996
- SCHEMBL26092935
- tert-Butyl3-(nitromethylene)azetidine-1-carboxylate
- AKOS016015865
- SB11093
- CS-0048360
- 1,1-Dimethylethyl 3-(nitromethylene)-1-azetidinecarboxylate
- 1-Azetidinecarboxylic acid, 3-(nitromethylene)-, 1,1-dimethylethyl ester
- EN300-7409915
- 1379812-12-0
- AS-33907
- MFCD20486581
- EFC81212
- MDL： MFCD20486581
- Inchi： 1S/C9H14N2O4/c1-9(2,3)15-8(12)10-4-7(5-10)6-11(13)14/h6H,4-5H2,1-3H3
- InChI Key： FAUILBAEDWZEMG-UHFFFAOYSA-N
- SMILES： O(C(N1C/C(=C/[N+](=O)[O-])/C1)=O)C(C)(C)C

Computed Properties

Exact Mass: 214.09535693g/mol
Monoisotopic Mass: 214.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 75.4Å²

tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate Pricemore >>

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